Cas no 107235-69-8 (2-Piperazinone,4-benzoyl-1-(phenylmethyl)-)

2-Piperazinone,4-benzoyl-1-(phenylmethyl)- structure
107235-69-8 structure
Product Name:2-Piperazinone,4-benzoyl-1-(phenylmethyl)-
CAS No:107235-69-8
MF:C18H18N2O2
MW:294.347724437714
CID:146228
PubChem ID:3065201
Update Time:2025-04-19

2-Piperazinone,4-benzoyl-1-(phenylmethyl)- Chemical and Physical Properties

Names and Identifiers

    • 2-Piperazinone,4-benzoyl-1-(phenylmethyl)-
    • 4-benzoyl-1-benzylpiperazin-2-one
    • 4-Benzoyl-1-(phenylmethyl)piperazinone
    • 4-Benzoyl-1-benzyl-2-piperazinone
    • AC1MI9D0
    • BRN 4513114
    • LS-113808
    • Piperazinone, 4-benzoyl-1-(phenylmethyl)-
    • 107235-69-8
    • DTXSID50147974
    • Inchi: 1S/C18H18N2O2/c21-17-14-20(18(22)16-9-5-2-6-10-16)12-11-19(17)13-15-7-3-1-4-8-15/h1-10H,11-14H2
    • InChI Key: VAXZOXZEMYNUOK-UHFFFAOYSA-N
    • SMILES: O=C1CN(C(C2C=CC=CC=2)=O)CCN1CC1C=CC=CC=1

Computed Properties

  • Exact Mass: 294.13694
  • Monoisotopic Mass: 294.137
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 22
  • Rotatable Bond Count: 3
  • Complexity: 398
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.2
  • Topological Polar Surface Area: 40.6Ų

Experimental Properties

  • Density: 1.224
  • Boiling Point: 527.4°C at 760 mmHg
  • Flash Point: 249.8°C
  • Refractive Index: 1.62
  • PSA: 40.62
  • LogP: 2.04700
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